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An Application Note and Protocol Guide to Low-Stress Nickel Electroplating

Abstract

Internal stress is a critical parameter in electrodeposited nickel coatings, profoundly influencing
their mechanical properties, adhesion, and performance in various applications, from
aerospace engineering to microelectronics. High tensile stress can lead to cracking, peeling,
and reduced fatigue strength, while high compressive stress can cause blistering and
distortion. This guide provides a comprehensive overview of the principles and practices for
achieving low-stress nickel deposits. We delve into the fundamental causes of stress, compare
the industry-standard Watts and sulfamate plating baths, and detail the crucial role of chemical
additives in stress control. This document offers detailed, step-by-step protocols for bath
preparation, the experimental setup for plating, and the standardized measurement of internal
stress, aimed at researchers, scientists, and professionals in drug development and other high-
technology fields.

The Phenomenon of Internal Stress in
Electrodeposition
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Internal stress in electroplated films refers to the forces that exist within the deposit even in the
absence of external loads.[1] These stresses arise from the complex interplay of factors during
the electrocrystallization process, including lattice mismatch between the substrate and the
nickel deposit, the coalescence of individual crystal grains, and the incorporation of foreign
species like hydrogen or organic molecules from the plating bath.[2][3] Stresses are
categorized as either tensile (contractile) or compressive (expansive).[1]

o Tensile Stress: The deposit has a tendency to contract, pulling on the substrate. High tensile
stress is detrimental, as it can lead to cracking of the coating and reduce the fatigue strength
of the plated component.[4][5]

o Compressive Stress: The deposit tends to expand, pushing against the substrate. While
often more desirable than tensile stress, excessive compressive stress can cause blistering,
delamination, or distortion of the electroform.[1]

The ability to control and minimize internal stress is therefore paramount for producing reliable
and functional nickel coatings.[6]

Comparative Analysis of Low-Stress Nickel Plating
Baths

The choice of electrolyte chemistry is the primary determinant of the intrinsic stress in the nickel
deposit. While several formulations exist, the nickel sulfamate and the modified Watts baths are
the most prevalent for low-stress applications.[7][8]

Nickel Sulfamate Bath: The Industry Standard for Low
Stress

Nickel sulfamate baths are renowned for their ability to produce deposits with inherently low
internal stress, often in the low tensile or even compressive range.[1][9][10][11] This makes
them the preferred choice for applications requiring high ductility, such as electroforming and
coatings on components subject to mechanical flexing.[10][12][13]

The key advantages of the sulfamate process include:

e Very Low Tensile Stress: Deposits typically exhibit stress levels from 0 to 55 MPa.[1][7]
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» High Deposition Rates: The high solubility of nickel sulfamate allows for operation at high
current densities.[11]

o Excellent Ductility: The resulting coatings are malleable and resistant to cracking.[12]

A significant consideration for sulfamate baths is their sensitivity to temperature and anodic
behavior. At temperatures exceeding 70°C or with improper anode control, the sulfamate anion
can hydrolyze or oxidize, forming sulfate and ammonium ions.[14] These breakdown products
can increase the internal stress of the deposit.[1]

Modified Watts Bath

The traditional Watts nickel bath, consisting of nickel sulfate, nickel chloride, and boric acid,
typically produces deposits with moderate to high tensile stress (125 to 186 MPa).[1][7]
However, its operational simplicity and cost-effectiveness have driven the development of
modifications to reduce stress. This is almost exclusively achieved through the use of organic
additives.[7] While a modified Watts bath can achieve low stress, it is often at the expense of
incorporating sulfur into the deposit from the additives, which can negatively impact ductility
and high-temperature performance.[1][13]

Table 1: Comparison of Typical Bath Formulations and Resulting Stress
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Watts Bath (for Low
Stress)

Parameter Nickel Sulfamate Bath

) ) Nickel Sulfamate ) )
Primary Nickel Salt ) Nickel Sulfate (NiSO4:6H20)
(Ni(SO3NH-2)2)

Typical Concentration 315-450 g/L[1] 225-300 g/L[1]

Anode Corroding Agent Nickel Chloride (NiCl2:6H20) Nickel Chloride (NiCl2:6H20)
Typical Concentration 0-30 g/L[11] 30-60 g/L

pH Buffer Boric Acid (HsBOs) Boric Acid (HsBO3)

Typical Concentration 30-45 g/L 30-45 g/L

Often not required for low
Stress-Reducing Additives tensile stress; used to induce Essential (e.g., Saccharin)

compressive stress.

110 - 210 MPa (unmodified)[1];
Typical Internal Stress 0 - 55 MPa (tensile)[1][7] can be made compressive with

additives

The Role of Chemical Additives in Stress
Modification

Organic additives are powerful tools for manipulating the internal stress of nickel deposits,
capable of shifting a deposit from highly tensile to compressive.[15][16] They are generally
categorized into two classes.

o Class | Additives (Stress Reducers): These compounds, typically aromatic sulfonamides,
sulfonates, or sulfimides, are used to reduce internal tensile stress and can induce a
compressive stress.[17] Saccharin is one of the most widely used and effective Class |
additives.[7][15] The mechanism involves the incorporation of sulfur from the additive into the
nickel deposit, which alters the crystal growth process and reduces the grain boundary
energy, a source of tensile stress.[15]
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o Class Il Additives (Brighteners): These additives, such as 2-butyne-1,4-diol, refine the grain
structure and produce a bright, lustrous finish.[7] However, they generally increase tensile
stress significantly.[7][17]

The interplay between these additives is complex; their effects are dependent on concentration
and competitive adsorption on the cathode surface.[17] For low-stress applications, Class |
additives are of primary importance.

Experimental Workflow and Protocols

Achieving consistent, low-stress nickel deposits requires meticulous attention to detail in
preparation, execution, and analysis.

Workflow Diagram

The following diagram outlines the general workflow for a low-stress nickel plating experiment.
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Caption: General workflow for low-stress nickel plating experiments.

Protocol 1: Nickel Sulfamate Bath Preparation

This protocol describes the preparation of a 1-liter general-purpose, low-stress nickel sulfamate
bath.

Materials:
» Nickel Sulfamate Concentrate (e.g., containing 180 g/L Nickel Metal)

¢ Nickel Chloride Hexahydrate (NiClz:6H20)
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Boric Acid (HsBOs)

Deionized (DI) Water

Activated Carbon

Whatman Filter Paper

pH meter, heating plate with magnetic stirring

Procedure:

e In a 2-liter beaker, add approximately 500 mL of DI water and heat to 50-60°C.
o While stirring, slowly dissolve 40 grams of Boric Acid.

« If required for anode corrosion, dissolve 5-15 grams of Nickel Chloride. For the lowest
possible stress, this can be omitted if using sulfur-activated nickel anodes.[1]

e Add the required volume of Nickel Sulfamate concentrate to achieve a final nickel metal
concentration of ~80-100 g/L. For a typical concentrate of 180 g/L, this would be
approximately 440-550 mL.

o Add DI water to bring the total volume to just under 1 liter.

 Purification (Optional but Recommended): Add 3-5 g/L of activated carbon to the solution
and stir for 1-2 hours at 60°C to remove organic impurities.

» Allow the solution to cool and settle. Filter the solution through Whatman filter paper to
remove the carbon.

» Transfer the purified solution to the plating cell. Add DI water to reach the final 1-liter volume.

o Adjust the pH to the desired range (typically 3.5-4.5) using a diluted solution of sulfamic acid
(to lower pH) or nickel carbonate (to raise pH).[9][18]

e Heat the bath to the operating temperature (typically 50-60°C).[18]
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Protocol 2: Experimental Setup and Plating

This protocol details the setup for electroplating onto a substrate for stress analysis.
Apparatus:

o Plating Tank/Beaker (e.g., 1-liter glass beaker)

» Nickel Anodes (Rolled depolarized or sulfur-activated nickel pellets in a titanium basket)
o Cathode (the substrate to be plated, e.g., a copper or steel panel)

o DC Power Supply

e Heater and Thermostat

o Magnetic Stirrer or Air Agitation line

e Anode Bags (to prevent particle contamination)

Procedure:

e Substrate Preparation: The substrate must be meticulously cleaned to ensure good
adhesion.[12] A typical sequence for a copper substrate is:

o

Degrease with an alkaline cleaner.

[¢]

Rinse thoroughly with DI water.

[¢]

Acid activate with dilute sulfuric or hydrochloric acid.

[e]

Rinse thoroughly with DI water.

o

Immediately immerse in the plating bath.
o Apparatus Assembly:

o Place the prepared nickel sulfamate bath into the plating tank and heat to the target
temperature (e.g., 55°C).
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Position the nickel anodes (inside anode bags) along the sides of the tank.

[e]

Place the cathode (substrate) in the center of the tank, ensuring it is equidistant from the

o

anodes.

Connect the positive lead of the DC power supply to the anodes and the negative lead to

o

the cathode.

(¢]

Initiate gentle agitation (either magnetic stirring or air bubbling).

o Electrodeposition:

o Turn on the DC power supply and adjust the current to achieve the desired current density
(e.g., 2-4 Aldm?).

o Plate for the required duration to achieve the target thickness. The thickness can be
estimated using Faraday's laws of electrolysis.

o Monitor and maintain the bath temperature and pH throughout the process.

Protocol 3: Stress Measurement with a Spiral
Contractometer

The spiral contractometer is a standard apparatus for quantifying the internal stress of an
electrodeposit.[4][5][19][20] It operates by plating onto the outside of a metallic helix. Stress in
the deposit causes the helix to wind or unwind, and this deflection is measured on a dial.
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Caption: Schematic of a spiral contractometer for stress measurement.
Procedure (abbreviated from ASTM B636):[4][19][20]

o Clean and activate the external surface of a standard spiral contractometer helix as you
would any substrate.

o Mask the inside of the helix to prevent deposition.
» Mount the helix onto the contractometer instrument and immerse it in the plating solution.
¢ Record the initial reading on the dial.

o Plate the helix under the desired experimental conditions for a time sufficient to deposit a
specified thickness (typically several micrometers).
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Record the final reading on the dial.
The difference between the initial and final readings represents the deflection.

Calculate the internal stress using the formula provided by the instrument manufacturer,
which takes into account the helix properties, deposit thickness, and measured deflection.
The stress is typically reported in megapascals (MPa) or pounds per square inch (PSI).

Conclusion

The successful electrodeposition of low-stress nickel coatings is a scientifically rigorous

process that hinges on the careful selection of bath chemistry, the judicious use of additives,

and precise control over operating parameters. Nickel sulfamate baths provide an intrinsically

low-stress deposit ideal for demanding engineering and electroforming applications. While

modified Watts baths can also be used, they rely heavily on additives that may compromise

certain deposit properties. By following systematic protocols for bath preparation, plating, and

quantitative stress analysis, researchers and professionals can reliably produce high-quality,

functional nickel coatings tailored to their specific needs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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